Cas no 2171209-47-3 ((3S)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid)

• Product Name: (3S)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
• CAS No: 2171209-47-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5999747
• PubChem ID: 165561931
• Update Time: 2025-07-03

(3S)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
• (3S)-3-[(2S)-3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid
• EN300-1581755
• 2171209-47-3

• Inchi： 1S/C27H32N2O5/c1-2-7-18(15-25(30)31)28-26(32)24(14-17-12-13-17)29-27(33)34-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,17-18,23-24H,2,7,12-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t18-,24-/m0/s1
• InChI Key： ANSCFGMTNHSSOM-UUOWRZLLSA-N
• SMILES： O=C([C@H](CC1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@H](CC(=O)O)CCC

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid

Introduction to (3S)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic Acid (CAS No. 2171209-47-3)

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, (3S)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid, with the CAS number 2171209-47-3, has garnered significant attention due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that exhibit promising properties for use in drug discovery and medicinal chemistry.

The molecular structure of (3S)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid is characterized by a complex arrangement of functional groups, including amino, carboxylic acid, and amide moieties. The presence of a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protecting group adds to its structural complexity, which is often exploited to modulate its biological interactions. This intricate architecture makes it a valuable scaffold for designing molecules with tailored pharmacological properties.

Recent research in the field of medicinal chemistry has highlighted the importance of chiral centers in drug design. The stereochemistry of (3S)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid is particularly noteworthy, as the presence of multiple stereocenters can significantly influence its biological activity. Studies have shown that enantiomeric purity is crucial for the efficacy and safety of pharmaceuticals, making this compound an attractive candidate for further investigation.

The Fmoc group in the molecule serves as a protective group for the amino function, which is commonly used in peptide synthesis and other organic transformations. This feature makes (3S)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid a versatile building block for constructing more complex molecules. The ability to selectively modify and functionalize this compound opens up numerous possibilities for its application in synthetic chemistry and drug development.

In the context of drug discovery, the exploration of novel scaffolds that exhibit unique biological activities is essential for addressing unmet medical needs. The structural features of (3S)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid make it a promising candidate for further investigation as a potential lead compound. Its ability to interact with biological targets in a specific manner could lead to the development of new therapeutic agents with improved efficacy and reduced side effects.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with high accuracy. These tools can be used to design derivatives of (3S)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid that exhibit enhanced properties. By leveraging these computational methods, scientists can accelerate the process of drug discovery and optimize the design of novel therapeutics.

The synthesis of complex molecules like (3S)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid requires expertise in organic synthesis and an understanding of stereochemical principles. Recent advancements in synthetic methodologies have made it possible to construct such molecules with greater efficiency and precision. These improvements are crucial for enabling the rapid development of new drugs that meet the demands of modern medicine.

The potential applications of (3S)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for research in areas such as chemical biology and materials science. By studying the interactions between this compound and various biological targets, scientists can gain insights into fundamental processes that could lead to breakthroughs in multiple fields.

In conclusion, (3S)-3-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-y l)methoxycarbonyl}amino)propanamidohexanoic acid (CAS No. 2171209-47) represents a significant advancement in the field of medicinal chemistry. Its complex structure, unique functional groups, and potential biological activities make it a promising candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutics.